Cas no 2172621-99-5 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}but-2-enoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}but-2-enoic acid
• CAS No: 2172621-99-5
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 5758726
• PubChem ID: 165816701
• Update Time: 2025-05-23

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2172621-99-5
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]formamido}but-2-enoic acid
• EN300-1492292
• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}but-2-enoic acid

• Inchi： 1S/C25H26N2O6/c28-22(29)10-5-13-26-23(30)25(11-14-32-15-12-25)27-24(31)33-16-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-10,21H,11-16H2,(H,26,30)(H,27,31)(H,28,29)/b10-5+
• InChI Key： MJYLCNKRBZSBCE-BJMVGYQFSA-N
• SMILES： O1CCC(C(NC/C=C/C(=O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}but-2-enoic acid

Introduction to 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}but-2-enoic acid (CAS No. 2172621-99-5)

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}but-2-enoic acid, identified by its CAS number 2172621-99-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fused heterocyclic system and multiple functional groups. The presence of a fluorene moiety and an oxane ring in its molecular structure imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The fluorene derivative component of this compound is particularly noteworthy, as fluorene-based scaffolds are widely recognized for their stability, fluorescence properties, and biological activity. In recent years, researchers have been exploring the potential of fluorene derivatives in the development of novel therapeutic agents, including anticancer drugs and bioimaging probes. The methoxycarbonyl group attached to the fluorene ring further enhances the compound's reactivity, allowing for diverse chemical modifications that can fine-tune its biological profile.

The oxan-4-ylformamido moiety in the molecular structure introduces a polar and flexible segment that can interact with biological targets in a specific manner. This part of the molecule is particularly interesting from a pharmacological perspective, as it can serve as a hinge region that modulates binding affinity and selectivity. The combination of these structural elements makes 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}but-2-enoic acid a versatile scaffold for drug discovery efforts.

In the context of contemporary research, this compound has been investigated for its potential role in modulating various biological pathways. One of the most compelling areas of interest is its interaction with protein kinases, which are critical enzymes involved in cell signaling and have been implicated in numerous diseases, including cancer. The unique structural features of this molecule, such as the fluorene-based aromatic system and the formamido group, suggest that it may be capable of inhibiting kinase activity by binding to specific pockets on the enzyme surface.

Recent studies have demonstrated that analogs of this compound exhibit promising inhibitory effects on certain kinases, with potential applications in oncology. The fluorene moiety, in particular, has been shown to enhance binding affinity through π-stacking interactions with aromatic residues in the kinase active site. Additionally, the presence of the methoxycarbonyl group allows for further derivatization, enabling researchers to optimize potency and selectivity against target kinases.

Beyond its kinase inhibition properties, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}but-2-enoic acid has also been explored for its potential in other therapeutic areas. For instance, its ability to interact with biomolecules has led to investigations into its role as a chelating agent for metal ions, which could be relevant in developing treatments for metalloprotein-related disorders. Furthermore, the compound's fluorescence characteristics make it attractive for use as a fluorescent probe in cellular imaging studies.

The synthesis of this compound presents several challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce high-purity samples suitable for biological testing. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have enabled researchers to obtain sufficient quantities of this molecule for detailed mechanistic studies.

In terms of future directions, ongoing research aims to further optimize the pharmacological properties of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-y lformamido}but -2 -enoic acid through structure-based drug design approaches. By leveraging computational modeling and high-throughput screening techniques, scientists hope to identify structural modifications that enhance binding affinity, reduce toxicity, and improve pharmacokinetic profiles. These efforts are crucial for translating preclinical findings into viable therapeutic candidates.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic-based molecules that exhibit diverse biological activities. As our understanding of molecular interactions continues to evolve, compounds like 2172621 -99 -5 will play an increasingly important role in drug discovery pipelines across multiple therapeutic domains. Their unique structural features offer opportunities for innovation that could lead to breakthroughs in treating complex diseases.